ethyl 4-(2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C22H28N4O5/c1-4-31-22(30)24-7-5-17(6-8-24)23-19(27)14-25-9-10-26(21(29)20(25)28)18-12-15(2)11-16(3)13-18/h9-13,17H,4-8,14H2,1-3H3,(H,23,27)
• InChI Key: BHHNNFDYPLDMIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC(=C3)C)C
• Molecular Formula: C22H28N4O5
• Molecular Weight: 428.5 g/mol

Description

The compound ethyl 4-(2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamido)piperidine-1-carboxylate belongs to a class of chemicals that include various pyrazine derivatives and piperidine carboxylates. These compounds are of interest for their potential pharmacological activities and for their use in chemical synthesis and material science.

Synthesis Analysis

The synthesis of similar compounds involves cyclization reactions, the use of hydrazines, and other reagents to form pyrazine derivatives. For example, Anusevičius et al. (2014) described the synthesis of tetrahydropyridine, dihydropyrazolone, and oxazole derivatives starting from N-(4-chlorophenyl)-β-alanine and piperidine, highlighting a variety of reaction pathways that could be analogous to the synthesis of the target compound (Anusevičius et al., 2014).

Molecular Structure Analysis

Structural characterization techniques such as IR, 1H NMR, 13C NMR spectroscopy, and X-ray crystallography are commonly employed. For instance, Liang Xiao-lon (2015) synthesized and characterized ethyl 5-acetamido-4-(4-chlorophenyl)-2-methyl-6-oxo-5,6-dihydro-4 H-pyran-3-carboxylate, providing insights into molecular structure through single-crystal X-ray diffraction (Liang Xiao-lon, 2015).

Chemical Reactions and Properties

The chemical behavior of these compounds includes reactions with various nucleophiles and electrophiles, as well as transformations under different conditions. The reaction mechanisms and pathways can elucidate the reactivity and stability of the target compound. For example, Sakoda et al. (1992) investigated the synthesis and biological activities of optical isomers, demonstrating the influence of stereochemistry on compound properties (Sakoda et al., 1992).

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended for use in a biological context, it could interact with various enzymes or receptors in the body. The exact mechanism would depend on the specific biological target.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. It’s important to use personal protective equipment and follow standard laboratory safety procedures.

Future Directions

The potential applications of this compound would depend on its specific properties. It could be of interest in the field of medicinal chemistry for the development of new drugs. Alternatively, it could be used in materials science for the development of new polymers or other materials.